Cas no 2680828-55-9 (tert-butyl 4-fluoro-5-nitro-2,3-dihydro-1H-indole-1-carboxylate)

• Product Name: tert-butyl 4-fluoro-5-nitro-2,3-dihydro-1H-indole-1-carboxylate
• CAS No: 2680828-55-9
• MF: C₁₃H₁₅FN₂O₄
• MW: 282.267606973648
• CID: 5636286
• PubChem ID: 165907304
• Update Time: 2025-07-25

tert-butyl 4-fluoro-5-nitro-2,3-dihydro-1H-indole-1-carboxylate Chemical and Physical Properties

Names and Identifiers

• 1H-Indole-1-carboxylic acid, 4-fluoro-2,3-dihydro-5-nitro-, 1,1-dimethylethyl ester
• EN300-28286404
• tert-butyl 4-fluoro-5-nitro-2,3-dihydro-1H-indole-1-carboxylate
• 2680828-55-9

• Inchi： 1S/C13H15FN2O4/c1-13(2,3)20-12(17)15-7-6-8-9(15)4-5-10(11(8)14)16(18)19/h4-5H,6-7H2,1-3H3
• InChI Key： KCLIHNLZEPOROA-UHFFFAOYSA-N
• SMILES： N1(C(OC(C)(C)C)=O)C2=C(C(F)=C([N+]([O-])=O)C=C2)CC1

Computed Properties

• Exact Mass: 282.10158513g/mol
• Monoisotopic Mass: 282.10158513g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 20
• Rotatable Bond Count: 2
• Complexity: 404
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.6
• Topological Polar Surface Area: 75.4Ų

Experimental Properties

• Density: 1.326±0.06 g/cm3(Predicted)
• Boiling Point: 407.9±45.0 °C(Predicted)
• pka: -4.67±0.20(Predicted)

Additional information on tert-butyl 4-fluoro-5-nitro-2,3-dihydro-1H-indole-1-carboxylate

tert-butyl 4-fluoro-5-nitro-2,3-dihydro-1H-indole-1-carboxylate: A Comprehensive Overview

tert-butyl 4-fluoro-5-nitro-2,3-dihydro-1H-indole-1-carboxylate is a complex organic compound with the CAS number 2680828-55-9. This compound belongs to the class of indole derivatives, which have garnered significant attention in the fields of pharmacology and organic synthesis due to their diverse biological activities and structural versatility. The molecule features a substituted indole ring system with a tert-butyl ester group, a fluorine atom at the 4-position, and a nitro group at the 5-position. These substituents contribute to its unique chemical properties and potential applications in drug discovery.

The indole core of tert-butyl 4-fluoro-5-nitro-2,3-dihydro-1H-indole-1-carboxylate is a fundamental structural motif in many bioactive molecules. Recent studies have highlighted the importance of fluorine substitution in enhancing the pharmacokinetic properties of indole derivatives. The presence of the fluorine atom at the 4-position is particularly interesting as it can influence the compound's lipophilicity and metabolic stability. Additionally, the nitro group at the 5-position introduces electron-withdrawing effects, which can modulate the reactivity of the molecule in various chemical reactions.

The tert-butyl ester group attached to the indole ring plays a crucial role in solubility and bioavailability. Ester groups are commonly used in drug design to improve absorption and distribution profiles. In recent research, esterified indole derivatives have shown promise as potential candidates for anti-inflammatory and anticancer therapies. The combination of these functional groups in tert-butyl 4-fluoro-5-nitro-2,3-dihydro-1H-indole-1-carboxylate makes it a valuable compound for exploring structure-property relationships in medicinal chemistry.

Recent advancements in synthetic methodology have enabled more efficient routes to prepare tert-butyl 4-fluoro-5-nitro-2,3-dihydro-1H-indole-1-carboxylate. Researchers have employed various strategies, including microwave-assisted synthesis and catalytic cross-coupling reactions, to streamline its production. These methods not only enhance yield but also reduce reaction times, making the compound more accessible for large-scale studies.

In terms of biological activity, tert-butyl 4-fluoro-5-nitro-2,3-dihydro-1H-indole-1-carboxylate has been investigated for its potential as an anticancer agent. Preclinical studies have demonstrated its ability to inhibit key enzymes involved in cancer cell proliferation. Furthermore, its nitro group has been implicated in redox cycling processes that may induce oxidative stress in malignant cells. These findings underscore the compound's potential as a lead molecule for developing novel cancer therapeutics.

The fluorine substitution at position 4 has also been linked to improved pharmacokinetic properties. Fluorinated compounds often exhibit enhanced metabolic stability due to the resilience of carbon-fluorine bonds against enzymatic degradation. This characteristic is particularly advantageous in drug development, where maintaining plasma levels over extended periods is critical for therapeutic efficacy.

In conclusion, tert-butyl 4-fluoro-5-nitro-2,3-dihydro-H-indole carboxylic acid tert-butyl ester, with its unique combination of functional groups and structural features, represents a promising compound for further exploration in medicinal chemistry and pharmacology. Its versatility as a scaffold for drug design and its potential biological applications make it an important subject of ongoing research.